Cas no 2172032-07-2 (1-ethyl-2-nitrocyclohexane)
1-ethyl-2-nitrocyclohexane Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-2-nitrocyclohexane
- SCHEMBL13816585
- EN300-1615956
- 2172032-07-2
-
- Inchi: 1S/C8H15NO2/c1-2-7-5-3-4-6-8(7)9(10)11/h7-8H,2-6H2,1H3
- InChI Key: PEFGFCZACCPXCL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1CCCCC1CC)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.8Ų
1-ethyl-2-nitrocyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615956-0.05g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-0.1g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-0.25g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-0.5g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-1.0g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-2.5g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-5.0g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-10.0g |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1615956-50mg |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1615956-100mg |
1-ethyl-2-nitrocyclohexane |
2172032-07-2 | 100mg |
$640.0 | 2023-09-23 |
1-ethyl-2-nitrocyclohexane Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 1-ethyl-2-nitrocyclohexane
1-Ethyl-2-Nitrocyclohexane: A Comprehensive Overview
1-Ethyl-2-nitrocyclohexane, also known by its CAS number 2172032-07-2, is a significant compound in the field of organic chemistry. This compound belongs to the class of nitrocyclohexanes, which are derivatives of cyclohexane with a nitro group attached. The structure of 1-ethyl-2-nitrocyclohexane consists of a cyclohexane ring with an ethyl group at position 1 and a nitro group at position 2, making it a valuable molecule for various applications in synthesis and materials science.
The synthesis of 1-ethyl-2-nitrocyclohexane typically involves nitration reactions, where a cyclohexane derivative is subjected to nitration using appropriate nitrating agents. Recent studies have explored the optimization of these reactions to enhance yield and selectivity, leveraging advanced catalysts and reaction conditions. For instance, researchers have employed microwave-assisted synthesis to accelerate the nitration process, resulting in higher purity and faster reaction times.
In terms of physical properties, 1-ethyl-2-nitrocyclohexane exhibits a melting point of approximately 58°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further improved through structural modifications.
The application of 1-ethyl-2-nitrocyclohexane spans across multiple domains, including pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and inflammation. Recent research has highlighted its potential as a precursor for developing novel kinase inhibitors, which are critical in cancer treatment.
In the realm of materials science, 1-ethyl-2-nitrocyclohexane has been utilized in the development of high-performance polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical properties and thermal resistance. Furthermore, studies have explored its use in 3D printing applications, where its compatibility with polymer ink formulations has shown promise for creating intricate structures with high precision.
The environmental impact of 1-ethyl-2-nitrocyclohexane has also garnered attention, particularly in relation to its biodegradability and toxicity profiles. Recent eco-toxicological studies have demonstrated that the compound exhibits low toxicity towards aquatic organisms when properly managed. Efforts are underway to develop sustainable synthesis routes that minimize waste generation and energy consumption, aligning with global sustainability goals.
In conclusion, 1-ethyl-2-nitrocyclohexane, CAS number 2172032-07-2, stands as a versatile compound with diverse applications across multiple industries. Its chemical properties, synthesis methods, and application potential continue to be subjects of intense research interest. As advancements in synthetic chemistry and materials science unfold, the role of this compound is expected to grow even more significant in addressing contemporary challenges in drug discovery and material innovation.
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